Cas no 5161-76-2 (Thiophene, tetrahydro-3,3-dimethyl-)

• Product Name: Thiophene, tetrahydro-3,3-dimethyl-
• CAS No: 5161-76-2
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 361853
• PubChem ID: 6428518
• Update Time: 2025-04-19

Thiophene, tetrahydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-3,3-dimethyl-
• 3,3-dimethylthiolane
• 5161-76-2
• 3,3-dimethyl-thiacyclopentane
• DTXSID00423836
• AUGREUBIBZBQHS-UHFFFAOYSA-N
• SCHEMBL577027

• Inchi： 1S/C6H12S/c1-6(2)3-4-7-5-6/h3-5H2,1-2H3
• InChI Key： AUGREUBIBZBQHS-UHFFFAOYSA-N
• SMILES： S1CCC(C)(C)C1

Computed Properties

• Exact Mass: 116.06606
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0